Cas no 16958-71-7 (2-Propenamide,N,N'-[oxybis(methylene)]bis-)

• Product Name: 2-Propenamide,N,N'-[oxybis(methylene)]bis-
• CAS No: 16958-71-7
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• MDL: MFCD01074391
• CID: 190567
• PubChem ID: 22141688
• Update Time: 2025-04-19

2-Propenamide,N,N'-[oxybis(methylene)]bis- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N,N'-[oxybis(methylene)]bis-
• BAME
• BISACRYLAMIDE DIMETHYL ETHER
• BZ-ARG-OME HCL
• methoxymethane,prop-2-enamide
• Bis-acryloylaminomethyl-ether
• N,N'-Oxydimethylen-diacrylsaeureamid
• BAME HCL
• BZO-ARG-OME HCL
• BENZOYL-ARG-OME HCL
• BIS(ACRYLAMIDO-METHYL)ETHER
• N-BENZOYL-L-ARG METHYL ESTER HCL
• N,N'-(Oxydimethylene)bisacrylamide
• N,N'-(Oxybismethylene)bisacrylamide
• 2-Propenamide, N,N'-(oxybis(methylene))bis-
• N-[(Prop-2-enoylamino)methoxymethyl]prop-2-enamide
• SCHEMBL844941
• 16958-71-7
• N,N'-(oxybis(methylene))bis-2-propanamide
• 2-Propanamide, N,N'-(oxybis(methylene))bis-
• MFCD01074391
• AKOS006275028
• N,N'-(oxybis(methylene))diacrylamide
• 2-Propenamide, N,N'-[oxybis(methylene)]bis-
• DTXSID90884952

• MDL： MFCD01074391
• Inchi： 1S/C8H12N2O3/c1-3-7(11)9-5-13-6-10-8(12)4-2/h3-4H,1-2,5-6H2,(H,9,11)(H,10,12)
• InChI Key： FOGSDLLFGSNQCW-UHFFFAOYSA-N
• SMILES： O(CNC(C=C)=O)CNC(C=C)=O

Computed Properties

• Exact Mass: 184.08500
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43000
• LogP: 0.30420